Methyl 2'-amino-7'-methyl-2,5'-dioxo-6'-(tetrahydrofuran-2-ylmethyl)-1,2,5',6'-tetrahydrospiro[indole-3,4'-pyrano[3,2-c]pyridine]-3'-carboxylate

• IUPAC Name: methyl 2'-amino-7'-methyl-2,5'-dioxo-6'-(oxolan-2-ylmethyl)spiro[1H-indole-3,4'-pyrano[3,2-c]pyridine]-3'-carboxylate
• InChI: InChI=1S/C23H23N3O6/c1-12-10-16-17(20(27)26(12)11-13-6-5-9-31-13)23(18(19(24)32-16)21(28)30-2)14-7-3-4-8-15(14)25-22(23)29/h3-4,7-8,10,13H,5-6,9,11,24H2,1-2H3,(H,25,29)
• InChI Key: PDBRRUIOLAGAFM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=O)N1CC3CCCO3)C4(C5=CC=CC=C5NC4=O)C(=C(O2)N)C(=O)OC
• Molecular Formula: C23H23N3O6
• Molecular Weight: 437.4 g/mol
• CAS No.: 873571-64-3

Description

Methyl 2'-amino-7'-methyl-2,5'-dioxo-6'-(tetrahydrofuran-2-ylmethyl)-1,2,5',6'-tetrahydrospiro[indole-3,4'-pyrano[3,2-c]pyridine]-3'-carboxylate is a useful research compound. Its molecular formula is C23H23N3O6 and its molecular weight is 437.452. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

One-Pot Synthesis Techniques

A significant application of spiro compounds similar to the one lies in their one-pot synthesis methods, which facilitate the creation of novel spiro derivatives with potential biological activities. For example, the one-pot synthesis technique has been employed to create novel spiro pyrano[2,3-d][1,3]thiazolo[3,2-a]pyrimidine derivatives, characterized thoroughly by various analytical methods, including infrared, NMR, mass spectrometry, and x-ray crystallography (Li et al., 2014).

Biological Activity and Pharmacological Potential

Designing c-Met/ALK Inhibitors

The structural framework of spiro compounds has been utilized in designing inhibitors with significant pharmacological potential. A specific example includes the design and synthesis of aminopyridyl/pyrazinyl-substituted spiro[indoline-3,4'-piperidine]-2-ones, which demonstrated promising results as c-Met/ALK dual inhibitors in various in vitro/in vivo pharmacological and antitumor assays (Li et al., 2013).

Chemical Diversity and Multi-Component Reactions

Multi-Component Reaction Synthesis

Spiro compounds' complexity and diversity are achieved through multi-component reactions, offering a versatile method for synthesizing a wide range of chemical entities. For instance, the synthesis of spiro[furo[3,4-b]pyran-4,3'-pyrroles] through a one-pot reaction demonstrates the chemical diversity and synthetic flexibility of these compounds (Sal’nikova et al., 2017).

Mechanistic Insights and Synthetic Methodologies

Understanding Reaction Mechanisms

Research into spiro compounds also focuses on elucidating the mechanisms underlying their synthesis. Studies on the synthesis of spiro[indoline-3,4'-pyrano[3,2-c]quinolone]-3'-carbonitriles provide valuable insights into the reaction mechanisms, contributing to the development of new synthetic methodologies (Aly et al., 2018).